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Compound of Interest

Compound Name: Samuraciclib hydrochloride

Cat. No.: B608047 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Samuraciclib hydrochloride (also known as CT7001 or ICEC0942), an investigational cyclin-

dependent kinase 7 (CDK7) inhibitor.[1][2][3] Adherence to these procedures is critical to

ensure the safety of laboratory personnel, prevent environmental contamination, and maintain

regulatory compliance. Samuraciclib hydrochloride is classified as harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[4] Furthermore, it is

very toxic to aquatic life with long-lasting effects.[5]

I. Hazard and Safety Overview
Before handling or disposing of Samuraciclib hydrochloride, it is imperative to be familiar

with its hazard profile.
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[5]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity Category 3 (Respiratory)
H335: May cause respiratory

irritation[4]

Hazardous to the Aquatic

Environment
Chronic Category 1

H410: Very toxic to aquatic life

with long lasting effects[5]

Reproductive Toxicity Category 2 (Suspected)

H361fd: Suspected of

damaging fertility or the unborn

child[3]

Specific Target Organ Toxicity,

Repeated Exposure

Category 2 (May cause organ

damage)

H373: May cause damage to

organs through prolonged or

repeated exposure[3]

Source: MedChemExpress SDS, DC Chemicals SDS, PubChem[3][4][5]

II. Required Personal Protective Equipment (PPE)
All personnel handling Samuraciclib hydrochloride must wear the following minimum PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles with side-shields.

Body Protection: Lab coat or impervious clothing.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. For

handling bulk powder or creating aerosols, a suitable respirator may be required.

III. Step-by-Step Disposal Protocol
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The disposal of Samuraciclib hydrochloride must be managed as hazardous chemical waste,

often categorized as cytotoxic waste.[6][7][8][9] Do not dispose of this compound down the

drain or in regular trash.

Step 1: Waste Segregation and Collection

Unused or Expired Compound: Place the original vial or container with the unused or expired

Samuraciclib hydrochloride into a designated, leak-proof hazardous waste container.[10]

Contaminated Labware: All items that have come into direct contact with Samuraciclib
hydrochloride, including pipette tips, serological pipettes, flasks, and vials, must be

considered contaminated. These items should be collected in a designated, clearly labeled,

puncture-proof container for cytotoxic waste.[6][9]

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated waste bag for cytotoxic/hazardous chemical waste.[6][9]

Solutions: Aqueous and solvent-based solutions containing Samuraciclib hydrochloride
must be collected in a compatible, sealed, and labeled hazardous waste container. Do not

mix with incompatible wastes.[5]

Step 2: Waste Container Labeling

All waste containers must be clearly labeled as "Hazardous Waste" and "Cytotoxic."[6][10]

The label must include:

The full chemical name: "Samuraciclib hydrochloride" (no abbreviations).[10]

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the Principal Investigator (PI) and the laboratory location.[10]

Step 3: Storage of Hazardous Waste
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Store all hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[10]

The SAA must be under the control of the laboratory personnel and away from general

laboratory traffic.

Ensure waste containers are kept closed except when adding waste.

Step 4: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste pickup requests.[10][11]

Step 5: Final Disposal Method

The final disposal of Samuraciclib hydrochloride and associated contaminated materials

will be conducted by a licensed hazardous waste vendor arranged by your institution's EHS

department.

The standard and required method of disposal for cytotoxic and hazardous chemical waste is

high-temperature incineration.[7][8]

IV. Spill and Emergency Procedures
Small Spills (Solid): Gently cover the spill with an absorbent material to avoid raising dust.

Moisten the absorbent material with a suitable solvent (e.g., ethanol) and carefully wipe up

the spill. Place all cleanup materials in a sealed container labeled as hazardous waste.

Small Spills (Liquid): Absorb the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or earth). Place the contaminated absorbent material into a sealed

container for hazardous waste disposal.

Large Spills: Evacuate the immediate area and prevent entry. Contact your institution's EHS

or emergency response team immediately.

Personal Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical

attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[4]

V. Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Samuraciclib hydrochloride and associated materials.
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Samuraciclib Hydrochloride Waste Stream

Identify Waste Material
(Unused chemical, contaminated labware, PPE, solutions)

Is the waste contaminated
with Samuraciclib hydrochloride?

Segregate into appropriate
Hazardous/Cytotoxic Waste Container

  Yes

Dispose as regular
laboratory waste

  No

Label Container:
'Hazardous Waste', 'Cytotoxic',
Chemical Name, PI Info, Date

Store in designated
Satellite Accumulation Area (SAA)

Contact EHS for
Waste Pickup

Final Disposal via
Incineration by licensed vendor

Click to download full resolution via product page

Caption: Workflow for the disposal of Samuraciclib hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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